Cas no 1424384-29-1 (3,6-dichloro-N-(1-{[4-(trifluoromethyl)phenyl]methyl}-1H-pyrazol-5-yl)pyridine-2-carboxamide)

• Product Name: 3,6-dichloro-N-(1-{[4-(trifluoromethyl)phenyl]methyl}-1H-pyrazol-5-yl)pyridine-2-carboxamide
• CAS No: 1424384-29-1
• MF: C₁₇H₁₁Cl₂F₃N₄O
• MW: 415.196651697159
• CID: 5950970
• PubChem ID: 71901173
• Update Time: 2025-06-14

3,6-dichloro-N-(1-{[4-(trifluoromethyl)phenyl]methyl}-1H-pyrazol-5-yl)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1424384-29-1
• AKOS033461543
• 3,6-dichloro-N-(1-{[4-(trifluoromethyl)phenyl]methyl}-1H-pyrazol-5-yl)pyridine-2-carboxamide
• 3,6-dichloro-N-[2-[[4-(trifluoromethyl)phenyl]methyl]pyrazol-3-yl]pyridine-2-carboxamide
• Z160782552
• EN300-26611610

• Inchi： 1S/C17H11Cl2F3N4O/c18-12-5-6-13(19)24-15(12)16(27)25-14-7-8-23-26(14)9-10-1-3-11(4-2-10)17(20,21)22/h1-8H,9H2,(H,25,27)
• InChI Key： HJEWSXWVMBLGKZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(NC1=CC=NN1CC1C=CC(C(F)(F)F)=CC=1)=O)Cl

Computed Properties

• Exact Mass: 414.0262009g/mol
• Monoisotopic Mass: 414.0262009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 59.8Ų

Additional information on 3,6-dichloro-N-(1-{[4-(trifluoromethyl)phenyl]methyl}-1H-pyrazol-5-yl)pyridine-2-carboxamide

Comprehensive Overview of 3,6-Dichloro-N-(1-{[4-(Trifluoromethyl)Phenyl]Methyl}-1H-Pyrazol-5-Yl)Pyridine-2-Carboxamide (CAS No. 1424384-29-1)

3,6-Dichloro-N-(1-{[4-(trifluoromethyl)phenyl]methyl}-1H-pyrazol-5-yl)pyridine-2-carboxamide, identified by its CAS number 1424384-29-1, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound belongs to the class of pyridine-carboxamide derivatives, which are known for their versatile applications in drug discovery and crop protection. Its unique molecular structure, featuring a trifluoromethylphenyl moiety and a pyrazole ring, contributes to its potential bioactivity and stability under various conditions.

In recent years, the demand for heterocyclic compounds like 3,6-dichloro-N-(1-{[4-(trifluoromethyl)phenyl]methyl}-1H-pyrazol-5-yl)pyridine-2-carboxamide has surged due to their role in developing novel pharmaceutical intermediates and agrochemical agents. Researchers are particularly interested in its potential as a kinase inhibitor or pesticide precursor, aligning with current trends in precision medicine and sustainable agriculture. The compound's trifluoromethyl group enhances its lipophilicity, a critical factor in optimizing drug delivery systems and pesticide formulations.

The synthesis of CAS 1424384-29-1 involves multi-step organic reactions, including amide coupling and pyrazole functionalization, which are well-documented in peer-reviewed journals. Its molecular weight and logP value make it suitable for further derivatization, a key advantage for chemists exploring structure-activity relationships (SAR). Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to confirm its purity and structural integrity.

From an industrial perspective, 3,6-dichloro-N-(1-{[4-(trifluoromethyl)phenyl]methyl}-1H-pyrazol-5-yl)pyridine-2-carboxamide is often discussed in the context of intellectual property and patent landscapes. Several patents highlight its utility in crop protection formulations, reflecting the growing need for eco-friendly alternatives to traditional pesticides. Additionally, its potential applications in cancer therapeutics and anti-inflammatory drugs are under investigation, addressing common search queries like "new kinase inhibitors 2024" or "trifluoromethyl compounds in medicine."

Environmental and regulatory considerations are also pivotal when evaluating CAS 1424384-29-1. The compound's biodegradability and ecotoxicity profile are frequently studied to ensure compliance with global standards such as REACH and EPA guidelines. This aligns with the increasing public interest in "green chemistry" and "sustainable chemical synthesis," making it a relevant topic for academic and industrial audiences alike.

In summary, 3,6-dichloro-N-(1-{[4-(trifluoromethyl)phenyl]methyl}-1H-pyrazol-5-yl)pyridine-2-carboxamide represents a compelling case study in modern chemical innovation. Its multifaceted applications, coupled with rigorous scientific validation, position it as a valuable candidate for future research and development across multiple disciplines.